Cas no 105331-00-8 (6-Amino-5-azacytidine)

• Product Name: 6-Amino-5-azacytidine
• CAS No: 105331-00-8
• MF: C₈H₁₃N₅O₅
• MW: 259.219321012497
• CID: 2085294
• PubChem ID: 13630026
• Update Time: 2025-11-02

6-Amino-5-azacytidine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-azacytidine
• 4,6-Diamino-1-beta-D-ribofuranosyl-1,3,5-triazin-2(1H)-one
• 4,6-Diamino-1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1,3,5-triazin-2(1H)-one
• 4,6-Diamino-1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3,5-triazin-2-one
• DA-70284
• 1,3,5-Triazin-2(1H)-one, 4,6-diamino-1-beta-D-ribofuranosyl-
• 4,6-diamino-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2-dihydro-1,3,5-triazin-2-one
• QS4CCV9ZS5
• UNII-QS4CCV9ZS5
• CS-0089197
• 1,3,5-TRIAZIN-2(1H)-ONE, 4,6-DIAMINO-1-.BETA.-D-RIBOFURANOSYL-
• MS-23650
• 4,6-diamino-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3,5-triazin-2-one
• PD102294
• HY-111643
• SCHEMBL12812951
• 6-Amino-5-azacytidine; 1,3,5-Triazin-2(1H)-one, 4,6-diamino-1-ss-D-ribofuranosyl-; 4,6-Diamino-1-ss-D-ribofuranosyl-1,3,5-triazin-2(1H)-one; 6-Amino-5-azacytidine
• F77364
• 105331-00-8
• 4,6-DIAMINO-1-.BETA.-D-RIBOFURANOSYL-1,3,5-TRIAZIN-2(1H)-ONE
• J-001388

• Inchi： 1S/C8H13N5O5/c9-6-11-7(10)13(8(17)12-6)5-4(16)3(15)2(1-14)18-5/h2-5,14-16H,1H2,(H4,9,10,11,12,17)
• InChI Key： HHBIDXKTBPRKSK-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C(N=C(N)N=C1N)=O)O)O

Computed Properties

• Exact Mass: 259.09166853g/mol
• Monoisotopic Mass: 259.09166853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 167

Experimental Properties

• Density: 2.27±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 240-242 °C (decomposition)
• Solubility: Slightly soluble (10 g/l) (25 º C),

6-Amino-5-azacytidine Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on 6-Amino-5-azacytidine

6-Amino-5-Azacytidine (CAS No. 105331-00-8): A Promising Therapeutic Agent in Epigenetic Modulation and Cancer Treatment

6-Amino-5-azacytidine, a nucleoside analog with the CAS No. 105331-00-8, has emerged as a pivotal compound in the field of epigenetic research and therapeutic development. This molecule, chemically characterized by its unique structure, exhibits significant potential in modulating DNA methylation patterns, thereby influencing gene expression profiles. Recent studies have highlighted its role in targeting aberrant epigenetic changes associated with various diseases, particularly in oncology. The compound's ability to interfere with DNA methyltransferases (DNMTs) has positioned it as a key player in the development of epigenetic therapies.

As a derivative of cytidine, 6-Amino-5-azacytidine incorporates an amino group at the 6-position, which enhances its reactivity toward DNA methyltransferases. This structural modification is critical for its mechanism of action, enabling it to act as a methyl donor and inhibit the enzymatic activity of DNMTs. The inhibition of DNMTs leads to hypomethylation of genomic DNA, which can reactivate tumor suppressor genes and disrupt oncogenic pathways. This dual functionality has been extensively studied in recent years, with a focus on its therapeutic applications in hematologic malignancies and solid tumors.

Recent advancements in epigenetic drug development have underscored the importance of 6-Amino-5-azacytidine in clinical trials. A 2023 study published in Cell Reports demonstrated that 6-Amino-5-azacytidine significantly reduced the proliferation of leukemia cells by inducing global DNA hypomethylation. The study also revealed that the compound's efficacy was enhanced when combined with other epigenetic modulators, such as histone deacetylase inhibitors. This synergistic effect highlights the potential of 6-Amino-5-azacytidine as a component of multi-target therapeutic strategies.

Another groundbreaking study conducted in 2024, published in Nature Communications, explored the role of 6-Amino-5-azacytidine in the treatment of solid tumors. Researchers found that the compound could selectively target cancer stem cells by altering their epigenetic landscape. This finding is particularly significant, as cancer stem cells are often resistant to conventional therapies. The study also emphasized the importance of 6-Amino-5-azacytidine in overcoming drug resistance, a major challenge in oncology.

The mechanism of action of 6-Amino-5-azacytidine is closely related to its ability to interfere with DNA methylation. When incorporated into DNA, the compound acts as a methyl donor, leading to the inhibition of DNMTs. This inhibition results in the demethylation of promoter regions of specific genes, thereby reactivating their expression. The reactivation of tumor suppressor genes is a critical step in the therapeutic potential of 6-Amino-5-azacytidine. Recent research has also shown that the compound can induce the expression of genes involved in cell cycle regulation and apoptosis, further contributing to its anti-cancer effects.

Moreover, the safety profile of 6-Amino-5-azacytidine has been a subject of extensive investigation. A 2023 review in Cancer Research highlighted the importance of dose optimization to minimize potential side effects. The study noted that while 6-Amino-5-azacytidine is generally well-tolerated, careful monitoring is required to prevent complications such as myelosuppression and gastrointestinal toxicity. These findings underscore the need for personalized dosing strategies in clinical applications.

Current research trends indicate a growing interest in the use of 6-Amino-5-azacytidine in combination with immunotherapeutic agents. A 2024 study published in Cancer Immunology Research reported that the compound enhanced the efficacy of immune checkpoint inhibitors by modulating the tumor microenvironment. This synergistic effect suggests that 6-Amino-5-azacytidine could play a vital role in the development of immunotherapy-based treatment regimens.

Despite its promising therapeutic potential, challenges remain in the clinical application of 6-Amino-5-azacytidine. One of the primary concerns is the development of resistance mechanisms in cancer cells. A 2023 study in OncoTargets and Therapy explored the role of DNA repair pathways in mediating resistance to 6-Amino-5-azacytidine. The study suggested that targeting these repair pathways in combination with the compound could mitigate resistance and improve treatment outcomes.

In conclusion, 6-Amino-5-azacytidine (CAS No. 105331-00-8) represents a significant advancement in the field of epigenetic therapy. Its ability to modulate DNA methylation and reactivate tumor suppressor genes has positioned it as a promising candidate for the treatment of various cancers. Ongoing research continues to uncover new insights into its mechanism of action, safety profile, and potential for combination therapies. As the field of epigenetics evolves, 6-Amino-5-azacytidine is likely to play an increasingly important role in the development of innovative therapeutic strategies.